4H-Pyrido(1,2-a)pyrimidin-4-one, 9-((4-acetyl-3-hydroxy-2-propylphenoxy)methyl)-3-(1H-tetrazol-5-yl)-

• IUPAC Name: 9-[(4-acetyl-3-hydroxy-2-propylphenoxy)methyl]-3-(2H-tetrazol-5-yl)pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C21H20N6O4/c1-3-5-15-17(8-7-14(12(2)28)18(15)29)31-11-13-6-4-9-27-20(13)22-10-16(21(27)30)19-23-25-26-24-19/h4,6-10,29H,3,5,11H2,1-2H3,(H,23,24,25,26)
• InChI Key: RVRGDCZGEKSIRW-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC(=C1O)C(=O)C)OCC2=CC=CN3C2=NC=C(C3=O)C4=NNN=N4
• Molecular Formula: C21H20N6O4
• DSSTOX Substance ID: DTXSID90148546
• Molecular Weight: 420.4 g/mol
• CAS RN: 108427-72-1

Description

AS-35 is an orally available, selective, and potent leukotriene antagonist. Leukotrienes are lipid mediators involved in inflammation, allergic responses, and smooth muscle contraction. AS-35 specifically inhibits LTC4, LTD4, and LTE4-induced ileus contractions . Its antiallergic properties make it a promising candidate for therapeutic applications.

Preparation Methods

Synthetic Routes:

The synthetic routes for AS-35 are not widely documented in the literature. research suggests that it can be synthesized through specific chemical reactions. Unfortunately, detailed procedures remain proprietary or unpublished.

Industrial Production:

AS-35’s industrial production methods are also closely guarded. Pharmaceutical companies typically optimize these processes for efficiency, scalability, and cost-effectiveness. For specific industrial-scale synthesis, consult relevant patents or proprietary information.

Chemical Reactions Analysis

AS-35 undergoes several reactions, including oxidation, reduction, and substitution. Here are some key points:

Oxidation: AS-35 may be oxidized under certain conditions, leading to the formation of metabolites.

Reduction: Reduction reactions can modify AS-35’s structure, affecting its pharmacological properties.

Substitution: AS-35 contains functional groups (e.g., amine, carbonyl), making it amenable to substitution reactions.

Common Reagents and Conditions:

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Various nucleophiles (e.g., amines, alkoxides) in appropriate solvents.

Major Products:

The major products formed during AS-35 reactions depend on the specific reaction conditions. Metabolites, structural isomers, and derivatives may arise.

Scientific Research Applications

AS-35’s versatility extends across scientific disciplines:

Chemistry: Researchers study its reactivity, stability, and interactions with other molecules.

Biology: AS-35’s impact on leukotriene pathways informs immunology and inflammation research.

Medicine: Investigate its potential as an antiallergic drug or explore novel therapeutic applications.

Industry: AS-35’s industrial applications may include pharmaceuticals, cosmetics, or agrochemicals.

Mechanism of Action

AS-35’s mechanism involves antagonizing leukotriene receptors, particularly LTD4 and LTE4 receptors. By blocking their activation, AS-35 mitigates allergic responses, inflammation, and smooth muscle contraction. Further studies are needed to elucidate its precise molecular targets and downstream pathways.

Comparison with Similar Compounds

AS-35’s uniqueness lies in its selectivity for leukotriene receptors. While similar compounds exist (e.g., montelukast, zafirlukast), AS-35’s distinct pharmacological profile sets it apart.

Synthesis routes and methods

Procedure details

Furthermore, [9-(4-acetyl-3-hydroxy-2-n-propylphenoxymethyl)-4-oxo-pyrido[1,2-a]pyrimidin-3-yl]acetic acid (to be referred to as AS-148) and 9-[(4-acetyl-3-hydroxy-2-n-propylphenoxy)methyl]-3-[2-(1H-tetrazol-5-yl)ethyl]-4H-pyrido[1,2-a]pyrimidin-4-one (to be referred to as AS-163) could not be formed into an aqueous solution as AS-35 could not. The present inventors confirmed the above finding by their own experiments.